![molecular formula C10H9ClO3S B2492113 2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid CAS No. 153783-86-9](/img/structure/B2492113.png)
2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid
Overview
Description
“2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid” is a chemical compound with the molecular formula C10H9ClO3S . It has a molecular weight of 244.7 . It is a powder in physical form .
Molecular Structure Analysis
The molecular structure of “2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid” consists of a central carbon atom bonded to a sulfur atom, an acetic acid group, and a 2-oxoethyl group which is further bonded to a 4-chlorophenyl group . The InChI code for this compound is 1S/C10H9ClO3S/c11-8-3-1-7(2-4-8)9(12)5-15-6-10(13)14/h1-4H,5-6H2,(H,13,14) .Physical And Chemical Properties Analysis
“2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid” is a powder at room temperature . It has a melting point of 100-102°C . The compound has a molecular weight of 244.7 .Scientific Research Applications
Ion Selective Electrode
This compound has been used as a lipophilic ionophore to form a selective complexation with Sm+3 ions in the preparation of a novel Sm+3 ion selective electrode with a polymeric matrix . The electrode demonstrated Nernstian behavior in a wide concentration range and could be applied successfully as an indicator electrode .
Potentiometric Studies
Due to its selective interaction with samarium ions, it can be a good active material for applying as a carrier ion in a new samarium ion selective electrode . This makes it useful in potentiometric studies.
Sensor Development
The compound has been employed in the development of a Samarium (III) PVC-Membrane Sensor . This sensor has shown acceptable sensitivity towards Sm+3 ions in the presence of other interfering cations .
Analytical Applications
The compound can be used in analytical applications such as potentiometric titration and designation of Sm+3 ions in a blend of disparate ions .
Research on Lanthanide Ion Selective Electrode
This compound has been used in research on lanthanide ion selective electrodes . It has shown potential as a carrier ion in a new samarium ion selective electrode .
Material Science
In material science, this compound can be used in the manufacturing of optical masers and lasers .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO3S/c11-8-3-1-7(2-4-8)9(12)5-15-6-10(13)14/h1-4H,5-6H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIYHIZUYCBNBNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CSCC(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid | |
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